Cas no 20895-45-8 (3(2H)-Benzofuranone,4,7-dimethyl-)

• Product Name: 3(2H)-Benzofuranone,4,7-dimethyl-
• CAS No: 20895-45-8
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 284606
• PubChem ID: 30350
• Update Time: 2024-02-28

3(2H)-Benzofuranone,4,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Benzofuranone,4,7-dimethyl-
• 4,7-dimethyl-1-benzofuran-3-one
• 4,7-Dimethyl-1-benzofuran-3(2H)-one
• ODMBMXUQRFINIK-UHFFFAOYSA-N
• AM9236
• 4,7-dimethyl-3-benzofuranone
• 4,7-Dimethyl-1-benzofuran-3(2H)-one #
• 3(2H)-Benzofuranone, 4,7-dimethyl-
• 4,7-dimethyl-2,3-dihydro-1-benzofuran-3-one
• 4,7-Dimethyl-3(2H)-benzofuranone
• 3(2h)-benzo[b]furanone,4,7-dimethyl-
• 3(2H)-Benzofuranone, 4,7-dimethyl-
• AKOS009561579
• DTXSID60175041
• 4,7-DIMETHYL-3(2H)BENZOFURANONE
• 4,7-Dimethylbenzofuran-3(2H)-one
• 20895-45-8

• Inchi： 1S/C10H10O2/c1-6-3-4-7(2)10-9(6)8(11)5-12-10/h3-4H,5H2,1-2H3
• InChI Key： ODMBMXUQRFINIK-UHFFFAOYSA-N
• SMILES： O1CC(C2C(C)=CC=C(C)C1=2)=O

Computed Properties

• Exact Mass: 162.0681
• Monoisotopic Mass: 162.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.2

Experimental Properties

• Density: 1.17
• Boiling Point: 304.5°C at 760 mmHg
• Flash Point: 146.4°C
• Refractive Index: 1.565
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans